Cas no 1806798-09-3 (6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806798-09-3
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4857794
• Update Time: 2025-06-15

6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-4-6-8(9(11)12)5(1-2-13)3-7(14)15-6/h3,9H,1,4H2,(H2,14,15)
• InChI Key： HMAJWSWPGBQRDT-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(CC#N)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

Research Brief on 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1806798-09-3)

The compound 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1806798-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its pyridine core, combined with functional groups such as chloromethyl and difluoromethyl, makes it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, leveraging its ability to interact with various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile exhibited nanomolar inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). These findings suggest its potential as a lead compound for targeted cancer therapies.

In addition to its anticancer properties, recent research has explored the antimicrobial potential of this compound. A team at the University of Cambridge synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Preliminary results indicated that certain derivatives displayed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. This underscores its potential as a scaffold for developing new antibiotics.

The synthetic routes to 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile have also been optimized in recent years. A 2022 paper in Organic Letters described a novel one-pot synthesis method that significantly improved yield and reduced production costs. This advancement is expected to facilitate further research and development efforts, particularly in large-scale pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties require further investigation. Ongoing studies are focusing on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile represents a promising candidate for drug discovery, with demonstrated potential in oncology and infectious disease treatment. Continued research into its mechanisms of action and optimization of its derivatives will be critical to unlocking its full therapeutic potential.